2,4-di-tert-butyl-6-[(4-methyl-2-nitrophenyl)amino]phenol

• IUPAC Name: 2,4-ditert-butyl-6-(4-methyl-2-nitroanilino)phenol
• InChI: InChI=1S/C21H28N2O3/c1-13-8-9-16(18(10-13)23(25)26)22-17-12-14(20(2,3)4)11-15(19(17)24)21(5,6)7/h8-12,22,24H,1-7H3
• InChI Key: RZQXPZJJMOWTBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=CC(=CC(=C2O)C(C)(C)C)C(C)(C)C)[N+](=O)[O-]
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

2,4-di-tert-butyl-6-[(4-methyl-2-nitrophenyl)amino]phenol, also known as DNBP, is a synthetic antioxidant that is widely used in the research and development of various chemical and biological systems. DNBP is a highly effective antioxidant due to its ability to scavenge free radicals and prevent oxidative damage to cells and tissues.

Mechanism of Action

2,4-di-tert-butyl-6-[(4-methyl-2-nitrophenyl)amino]phenol acts as an antioxidant by scavenging free radicals and preventing oxidative damage to cells and tissues. It does this by donating hydrogen atoms to free radicals, which neutralizes their reactivity and prevents them from causing damage to cells and tissues.
Biochemical and Physiological Effects
2,4-di-tert-butyl-6-[(4-methyl-2-nitrophenyl)amino]phenol has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress in cells and tissues, which can lead to a reduction in inflammation and other damage. 2,4-di-tert-butyl-6-[(4-methyl-2-nitrophenyl)amino]phenol has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2,4-di-tert-butyl-6-[(4-methyl-2-nitrophenyl)amino]phenol is a highly effective antioxidant and is widely used in lab experiments. Its advantages include its ability to scavenge free radicals, prevent oxidative damage, and reduce inflammation. However, 2,4-di-tert-butyl-6-[(4-methyl-2-nitrophenyl)amino]phenol has limitations in that it can be toxic at high concentrations and may interfere with certain assays.

Future Directions

There are many future directions for research on 2,4-di-tert-butyl-6-[(4-methyl-2-nitrophenyl)amino]phenol. One area of research is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of research is the development of new applications for 2,4-di-tert-butyl-6-[(4-methyl-2-nitrophenyl)amino]phenol, such as in the treatment of neurodegenerative diseases. Additionally, research is needed to better understand the toxicity and safety of 2,4-di-tert-butyl-6-[(4-methyl-2-nitrophenyl)amino]phenol and to develop guidelines for its use in lab experiments.

Scientific Research Applications

2,4-di-tert-butyl-6-[(4-methyl-2-nitrophenyl)amino]phenol is widely used in the research and development of various chemical and biological systems. It is commonly used as an antioxidant in the synthesis of polymers, plastics, and other materials. 2,4-di-tert-butyl-6-[(4-methyl-2-nitrophenyl)amino]phenol is also used in the development of pharmaceuticals and as a food additive to prevent spoilage.